N-(1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-phenylbutanamide

• IUPAC Name: N-[2-(6-oxo-4-phenyl-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-2-phenylbutanamide
• InChI: InChI=1S/C27H23N5O2S/c1-2-20(18-10-5-3-6-11-18)26(34)29-24-16-22(23-14-9-15-35-23)31-32(24)27-28-21(17-25(33)30-27)19-12-7-4-8-13-19/h3-17,20H,2H2,1H3,(H,29,34)(H,28,30,33)
• InChI Key: ZGJPCZJSQPYDPZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=CC(=NN2C3=NC(=CC(=O)N3)C4=CC=CC=C4)C5=CC=CS5
• Molecular Formula: C27H23N5O2S
• Molecular Weight: 481.6 g/mol
• CAS No.: 1206995-50-7

Description

N-(1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-2-phenylbutanamide is a useful research compound. Its molecular formula is C27H23N5O2S and its molecular weight is 481.57. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds with pyrazolone derivatives and related structures have been synthesized and evaluated for their anticancer activities against various cancer cell lines. For instance, Ghorab et al. (2014) synthesized 4-aminoantipyrine-based heterocycles showing significant anticancer activity against the human tumor breast cancer cell line MCF7, with some compounds exhibiting IC50 values ranging from 30.68 to 60.72 μM, indicating potential efficacy as anticancer agents (Ghorab, El-Gazzar, & Alsaid, 2014).

Antidepressant Activity

Research into the antidepressant activity of similar compounds has also been conducted. For example, Mathew, Suresh, and Anbazhagan (2014) synthesized a series of phenyl-3-(thiophen-2-yl)-4, 5-dihydro-1H-pyrazole-1-carbothioamides and evaluated them for antidepressant activity, finding that certain derivatives showed significant reduction in immobility time in both force swimming and tail suspension tests, suggesting potential as antidepressant medications (Mathew, Suresh, & Anbazhagan, 2014).

Antimicrobial and Antiviral Activities

Compounds featuring pyrazole and pyrimidine moieties have been investigated for their antimicrobial and antiviral activities. Tantawy et al. (2012) synthesized a new series of 3-methyl-1,5-diphenyl-1H-pyrazoles and evaluated them for antiviral activity against herpes simplex virus type-1, revealing strong antiviral activity for some derivatives, comparable to the reference drug acyclovir (Tantawy, Nasr, El-Sayed, & Tawfik, 2012).

Anti-Inflammatory Activity

Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide and evaluated them for anti-inflammatory activity, with several derivatives showing significant activity, highlighting the potential for new anti-inflammatory agents (Sunder & Maleraju, 2013).